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This technical guide provides an in-depth analysis of the crystal structure and multifaceted

properties of tungsten carbide (WC), a material renowned for its exceptional hardness and

durability. Tailored for researchers, materials scientists, and engineers, this document

synthesizes critical data, outlines detailed experimental protocols for its characterization, and

presents visual representations of its atomic structure and production processes.

Introduction to Tungsten Carbide
Tungsten carbide is an inorganic chemical compound composed of equal parts tungsten and

carbon atoms.[1] In its most fundamental form, it is a fine gray powder, but it can be sintered

and pressed into various shapes for a multitude of applications, including industrial machinery,

cutting tools, abrasives, and armor-piercing rounds.[2] Its unique combination of properties,

such as extreme hardness, high compressive strength, and thermal stability, makes it a critical

material in modern engineering. The performance of tungsten carbide is intrinsically linked to

its crystal structure and the presence of binder materials, typically cobalt or nickel, which form a

metal matrix composite known as cemented carbide.[2]

Crystal Structure of Tungsten Carbide
Tungsten carbide primarily exists in two crystallographic forms: a hexagonal alpha phase (α-

WC) and a cubic high-temperature beta phase (β-WC).[2][3]
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Alpha-Tungsten Carbide (α-WC): This is the most common and stable form of tungsten
carbide at ambient conditions.[3] It possesses a hexagonal crystal structure with the space

group P-6m2 (No. 187).[2][4] This structure can be visualized as a simple hexagonal lattice of

tungsten atoms arranged in layers directly above one another, with carbon atoms filling half of

the trigonal prismatic interstices.[1][2][4] This arrangement provides a 6-fold coordination for

both tungsten and carbon atoms, resulting in a highly stable and rigid lattice.[2][4] The strong

covalent bonds between tungsten and carbon atoms are a primary reason for the material's

exceptional hardness.[3]

Beta-Tungsten Carbide (β-WC): This is a metastable, cubic form of tungsten carbide that

adopts a rock salt-like structure. It typically forms at very high temperatures, above 2500°C.[3]

The key lattice parameters for the stable hexagonal α-WC are detailed in the table below.

Crystal
System

Space Group
Pearson
Symbol

a (Å) c (Å)

Hexagonal P-6m2 (No. 187) hP2 2.906 2.837

Data sourced from Wikipedia.[2]

Below is a simplified 2D representation of the hexagonal α-WC crystal lattice structure.
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Simplified 2D representation of the α-WC hexagonal lattice.

Properties of Tungsten Carbide
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The unique crystal structure of tungsten carbide gives rise to its exceptional physical,

mechanical, thermal, and electrical properties. These properties can be influenced by factors

such as grain size, porosity, and the amount of cobalt binder used in cemented carbides.[5]

Mechanical Properties
Tungsten carbide is renowned for its extreme hardness and high compressive strength,

surpassing virtually all forged and cast metals.[6][7] It is approximately two to three times as

rigid as steel.[6][7] This high rigidity and resistance to deformation make it invaluable in

applications requiring minimal deflection under load.[6][7] Despite its hardness, it possesses an

impact resistance comparable to that of hardened tool steels.[6][7]

Property Value

Density 15.6 - 15.7 g/cm³

Hardness (Vickers) ~2600 HV

Hardness (Mohs) 9.0 - 9.5

Compressive Strength ~2.7 - 4.78 GPa

Young's Modulus 530 - 700 GPa

Shear Modulus 274 GPa

Bulk Modulus 379 - 381 GPa

Flexural Strength 1830 MPa

Fracture Toughness 7.0 - 12 MPa·m¹/²

Poisson's Ratio 0.31

Data sourced from multiple references.[2][8][9]

Thermal Properties
Tungsten carbide exhibits a high melting point and maintains a significant portion of its

hardness at elevated temperatures.[2][7] It performs well in oxidizing atmospheres up to
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approximately 538°C (1000°F) and in non-oxidizing atmospheres up to 815°C (1500°F).[6][7]

Its thermal conductivity is about twice that of tool steel.[7]

Property Value

Melting Point 2,780 - 2,870 °C

Boiling Point 6,000 °C

Thermal Conductivity 85 - 110 W/(m·K)

Coefficient of Thermal Expansion 5.5 - 5.9 µm/(m·K)

Specific Heat Capacity ~280 J/(kg·K)

Data sourced from multiple references.[2][8][10]

Electrical Properties
The electrical conductivity of tungsten carbide is comparable to that of some metals and is

significantly influenced by the metallic binder content in cemented carbides.[2] Its electrical

resistivity is quite low, similar to that of vanadium.[2]

Property Value

Electrical Resistivity ~0.2 µΩ·m

Electrical Conductivity ~0.7 x 10⁶ S/m

Data sourced from multiple references.[2]

Experimental Protocols
Characterizing the properties of tungsten carbide requires precise experimental techniques.

The following sections detail the methodologies for determining its crystal structure and

mechanical hardness.

Synthesis of Tungsten Carbide Powder (Carburization)
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A common method for producing tungsten carbide powder is through the direct carburization

of tungsten powder.

Start: Raw Materials

Tungsten (W) Powder
Carbon Black (C)

1. Mixing
- Mix W and C powders

- Typically in a ball mill for 2-4 hours

2. Carburization
- Heat mixture in a furnace

- Temp: 1300-1600°C
- Atmosphere: Hydrogen or inert

- Time: 1-2 hours

W + C → WC 3. Cooling
- Controlled cooling post-reaction

4. Final Milling (Optional)
- Ball mill to achieve desired particle size

5. Sieving
- Separate powder by particle size

End: WC Powder
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Workflow for Tungsten Carbide powder synthesis via carburization.

Detailed Methodology:

Raw Material Preparation: Start with high-purity fine tungsten powder and carbon black. The

stoichiometry must be carefully calculated to ensure complete reaction to WC, often with a

slight excess of carbon to compensate for any oxygen present in the tungsten powder.[7]

Mixing: The tungsten powder and carbon black are intimately mixed to ensure uniformity.

This is typically achieved in a ball mill, with mixing times ranging from 2 to 4 hours.[7]

Carburization: The mixed powder is loaded into graphite boats and heated in a controlled

atmosphere furnace (e.g., a graphite carbon tube furnace). The temperature is raised to

1300-1600°C.[7] The specific temperature depends on the initial particle size of the tungsten

powder. The process is carried out in a hydrogen or inert gas atmosphere for 1-2 hours.[7]

During this stage, the tungsten reacts with carbon to form tungsten carbide, often with an

intermediate W₂C phase forming at lower temperatures.[2]

Post-Processing: After the reaction is complete, the material is cooled. It may then undergo

further ball milling to break up agglomerates and achieve the final desired particle size

distribution, followed by sieving.[7]

Crystal Structure Determination (X-ray Diffraction)
X-ray Diffraction (XRD) is the standard technique for determining the crystal structure and

phase composition of tungsten carbide.

Detailed Methodology:

Sample Preparation: A small amount of the tungsten carbide powder is prepared for

analysis. For sintered components, a surface must be cross-sectioned, mounted in epoxy,

and polished to a mirror-like finish to ensure a flat, smooth surface for accurate

measurement.[3]

Instrument Setup: A powder diffractometer is used, typically with a Cu Kα radiation source (λ

≈ 1.54 Å). The instrument is configured for a Bragg-Brentano geometry.
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Data Collection: The sample is scanned over a range of 2θ angles (e.g., 30° to 120°).[11]

Key parameters include the step size (e.g., 0.04°) and the dwell time at each step (e.g., 2

seconds).

Data Analysis:

Phase Identification: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed.

The peak positions are compared to standard diffraction patterns from databases (e.g.,

ICDD) to identify the crystalline phases present, such as α-WC, W₂C, or any remaining

elemental tungsten or binder material.[11]

Quantitative Analysis: The Rietveld refinement method can be applied to the diffraction

data to determine the weight fraction of each phase, the precise lattice parameters,

crystallite size, and microstrain within the material.

Mechanical Hardness Measurement (Vickers Hardness
Test)
The Vickers hardness test, as specified by standards like ASTM E384, is a microindentation

method widely used for determining the hardness of hard materials like tungsten carbide.[4]

Detailed Methodology:

Sample Preparation: The surface of the tungsten carbide sample must be meticulously

prepared. It needs to be flat, highly polished to a mirror finish, and free of any scratches or

defects that could interfere with the indentation or measurement.[3]

Test Procedure:

A calibrated microhardness testing machine is used.[4]

A diamond indenter, shaped as a square-based pyramid with an angle of 136° between

opposite faces, is pressed into the prepared surface of the material.[5][6]

A specific test force (load) is applied, typically ranging from 1 gf to 1000 gf for

microindentation.[5] The load is held for a set dwell time, usually 10 to 15 seconds.
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Measurement: After the indenter is withdrawn, the two diagonals (d₁ and d₂) of the resulting

square-shaped indentation are measured using a high-quality optical microscope attached to

the tester.[4] The average diagonal length (d) is calculated.

Hardness Calculation: The Vickers Hardness (HV) number is calculated using the applied

force (F) and the average diagonal length (d). The formula is:

HV = (Constant × F) / d²

The result is reported with the load used, for example, 2600 HV30, indicating a Vickers

hardness of 2600 measured with a 30 kgf load.

Conclusion
Tungsten carbide's distinctive hexagonal crystal structure is the foundation of its extraordinary

material properties, including exceptional hardness, high rigidity, and thermal stability. The

ability to characterize these properties through standardized experimental protocols such as X-

ray Diffraction and Vickers hardness testing is crucial for quality control, material development,

and ensuring its reliable performance across a wide range of demanding industrial applications.

This guide provides a foundational understanding of these core aspects for professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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